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Bioactivity Data of Tenellin Congeners

. . Antibiofilm Activity
Cytotoxic Activity o Key Structural
Compound Name (Inhibition of S. aureus
(ICso0 or CCso) o ) Features
biofilm formation)

Pretenellin C (1) Data not fully Data not fully reported in New congener; specific
[1] reported in source [1]  source [1] structure not detailed
[1]
Prototenellin D (2) Data not fully Most prominent activity [1] Specific structure not
[1] reported in source [1] detailed [1]
Tenellin (4) [1] Potent activity Not the most prominent [1] 2-pyridone core [1]
across tested cell
lines [1]
Other Derivatives  Varying effects [1] Varying effects [1] -

(3,5, 6) [1]

Experimental Methodology
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The experimental data in the table above was generated using standardized protocols. Here are the key

methodologies from the study [1].

e Fermentation and Isolation: The fungus Beauveria neobassiana was fermented in a liquid medium.
The secondary metabolites were then isolated from this culture using preparative high-performance
liquid chromatography (HPLC) [1].

e Structure Elucidation: The chemical structures of the isolated compounds were determined using
1D and 2D nuclear magnetic resonance (NMR) spectroscopy and high-resolution electrospray
ionization mass spectrometry (HR-ESI-MS) [1].

e Bioactivity Assays:

o Cytotoxic Activity: The antiproliferative effects of the compounds were evaluated against a
panel of cancer cell lines. The results are typically reported as ICso values, which represent the
concentration required to inhibit 50% of cell growth [1].

o Antibiofilm Activity: The compounds were tested for their ability to inhibit biofilm formation by
Staphylococcus aureus [1].

e SAR Analysis: The biological data for all isolated compounds were compared to propose preliminary
structure-activity relationships, linking specific structural changes to changes in observed activity [1].

Biosynthetic Pathway and Core Structure

Tenellins are synthesized by the entomopathogenic fungus Beauveria bassiana via a PKS-NRPS
(Polyketide Synthase-Nonribosomal Peptide Synthetase) hybrid system [2]. This biosynthetic pathway
produces the core structure from which various congeners are derived. The following diagram illustrates the

logical relationship between the core structure, its derivatives, and their associated biological activities.
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Key Structure-Activity Relationship Insights

The biological screening of the tenellin congeners allows for some preliminary SAR conclusions [1]:

e The 2-pyridone core is critical for potent cytotoxic activity, as demonstrated by tenellin (4) [1].

e Subtle modifications on the core structure, as seen in prototenellin D (2), can significantly enhance
antibiofilm activity while reducing cytotoxicity [1].

e The study concluded that different structural parts of the molecule are responsible for different
activities, allowing for the future design of analogs with selected properties [1].

Research and Development Workflow

For researchers aiming to explore tenellin SAR further, the following workflow outlines the key steps from

discovery to application, based on current scientific approaches.
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This guide synthesizes the most current experimental data available on tenellin SAR. The field is advancing,
particularly through biosynthetic engineering, which promises to generate novel analogs for future SAR

studies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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